Cas no 2172101-65-2 (9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane)

9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane structure
2172101-65-2 structure
Product Name:9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane
CAS No:2172101-65-2
MF:C15H27NO2
MW:253.380384683609
CID:5870305
PubChem ID:165841662
Update Time:2025-10-29

9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane
    • 2172101-65-2
    • EN300-1644523
    • 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
    • Inchi: 1S/C15H27NO2/c1-12-2-5-15(6-3-12)14(16-7-9-18-15)10-13-4-8-17-11-13/h12-14,16H,2-11H2,1H3
    • InChI Key: HPWOTLQBWIMCLQ-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC2COCC2)C21CCC(C)CC2

Computed Properties

  • Exact Mass: 253.204179104g/mol
  • Monoisotopic Mass: 253.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.5Ų

9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1644523-0.05g
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
0.05g
$1212.0 2023-06-04
Enamine
EN300-1644523-0.1g
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
0.1g
$1269.0 2023-06-04
Enamine
EN300-1644523-0.25g
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
0.25g
$1328.0 2023-06-04
Enamine
EN300-1644523-0.5g
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
0.5g
$1385.0 2023-06-04
Enamine
EN300-1644523-1.0g
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
1g
$1442.0 2023-06-04
Enamine
EN300-1644523-2.5g
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
2.5g
$2828.0 2023-06-04
Enamine
EN300-1644523-5.0g
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
5g
$4184.0 2023-06-04
Enamine
EN300-1644523-10.0g
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
10g
$6205.0 2023-06-04
Enamine
EN300-1644523-50mg
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
50mg
$1212.0 2023-09-22
Enamine
EN300-1644523-100mg
9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane
2172101-65-2
100mg
$1269.0 2023-09-22

Additional information on 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro5.5undecane

Recent Advances in the Study of 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172101-65-2)

The compound 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172101-65-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its 1-oxa-4-azaspiro[5.5]undecane core, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that leverages catalytic enantioselective methods to produce the compound with high enantiomeric excess (ee > 95%). This advancement is critical for ensuring the compound's suitability for further pharmacological evaluation, as enantiopurity often correlates with biological activity and safety profiles.

In terms of biological activity, preliminary in vitro studies have demonstrated that 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane exhibits moderate inhibitory effects on certain kinase targets implicated in inflammatory and oncogenic pathways. Specifically, the compound has shown promising activity against protein kinase C (PKC) isoforms, with IC50 values in the low micromolar range. These findings suggest potential applications in the development of therapeutics for conditions such as rheumatoid arthritis and certain cancers, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential as a central nervous system (CNS) agent. Structural analogs of 1-oxa-4-azaspiro[5.5]undecane have been reported to cross the blood-brain barrier (BBB) and exhibit neuroprotective effects. While direct evidence for 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane's CNS activity is still limited, molecular modeling studies predict favorable BBB permeability, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the development of 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane as a therapeutic agent. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on derivatizing the oxolan-3-ylmethyl moiety to enhance pharmacokinetic properties while retaining biological activity.

In conclusion, 9-methyl-5-(oxolan-3-ylmethyl)-1-oxa-4-azaspiro[5.5]undecane (CAS: 2172101-65-2) represents a promising scaffold for medicinal chemistry applications. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical development. Future studies should prioritize in vivo efficacy and safety evaluations to translate these findings into viable drug candidates.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd